
Comprehensive Safety and Handling Guide for
Amphotericin B Trihydrate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636

Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Amphotericin B trihydrate, a potent antifungal agent. Adherence to these guidelines

is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
Amphotericin B is classified as a hazardous substance and must be handled with care. It can

cause skin, eye, and respiratory irritation.[1][2] Prolonged or repeated exposure may cause

damage to organs.

Hazard Summary Table
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Hazard
Classification

GHS Category Hazard Statement Citations

Skin Irritation Category 2
H315: Causes skin

irritation
[1][2][3]

Eye Irritation Category 2A
H319: Causes serious

eye irritation
[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][2][3]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1

H372: Causes

damage to organs

through prolonged or

repeated exposure

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure.[4] The use of PPE is the final barrier to exposure after engineering controls and

other safety measures have been implemented.[5]

Recommended Personal Protective Equipment
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PPE Category Specification Rationale Citations

Hand Protection

Double gloving with

chemotherapy-rated

nitrile gloves (ASTM

D6978).

Provides robust

protection against

chemical contact. The

outer glove should be

placed over the gown

cuff.[4][6][7]

Body Protection

Disposable,

polyethylene-coated

polypropylene gown

with a solid front and

back closure.

Offers resistance to

chemical permeation.

Standard cloth lab

coats are insufficient.

[4][7]

Eye and Face

Protection

Chemical splash

goggles and a full-

face shield.

Standard safety

glasses do not provide

adequate protection

from splashes or

aerosols.[4][5][6]

Respiratory Protection

A NIOSH-certified N95

respirator is the

minimum requirement.

For handling powders

or creating aerosols, a

powered air-purifying

respirator (PAPR) is

recommended.

Protects against the

inhalation of airborne

particles. A surgical

mask is not a

substitute.[4]

Foot Protection

Two pairs of

disposable shoe

covers over enclosed

footwear.

Prevents the tracking

of contaminants out of

the work area.[4]

Operational Plan for Safe Handling
All handling of Amphotericin B trihydrate must occur within a designated containment area to

minimize exposure risk.
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Engineering Controls
Primary Containment: All manipulations, including weighing, dissolving, and aliquoting, must

be performed within a certified chemical fume hood or a containment ventilated enclosure.[4]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.[8]

Procedural Workflow
Preparation: Before beginning work, ensure all necessary PPE, spill kits, and designated

hazardous waste containers are readily accessible.[4] Cover the work surface with

disposable bench liners to contain potential spills.[4]

Donning PPE: Put on PPE in the correct order: inner gloves, gown, shoe covers, outer

gloves (over the gown cuff), N95 respirator, and finally, goggles and a face shield.[4]

Handling: Conduct all work with Amphotericin B trihydrate within the chemical fume hood.

[4] Avoid actions that generate dust.[8]

Doffing PPE: Carefully remove PPE to avoid self-contamination. The outer gloves and gown

should be removed before leaving the containment area and disposed of as hazardous

waste.[4] Wash hands and face thoroughly after handling.

Caption: Workflow for Safe Handling of Amphotericin B.

Emergency Procedures
Immediate action is required in the event of an exposure or spill.

Inhalation: Remove the individual from the exposure area to fresh air immediately. If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[8]

Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with

plenty of soap and water.[8] Seek medical advice if skin irritation occurs.[2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Consult an ophthalmologist.

Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water.[8] Seek immediate medical attention.[8]

Spills: Evacuate the area and ensure adequate ventilation. Prevent the material from

entering drains. Collect the spilled material using a method that controls dust generation,

such as a damp cloth or a HEPA-filtered vacuum.[9] Place the collected material and all

cleanup items into a sealed, labeled hazardous waste container.[9]

Storage and Disposal Plan
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store Amphotericin B trihydrate in a tightly closed container in a cool, dry, and well-

ventilated area.[8]

The product is sensitive to light and moisture; therefore, it should be protected from both.[8]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Disposal
All materials that have come into contact with Amphotericin B trihydrate are to be

considered hazardous waste.[4]

Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[10]

Contaminated items such as gloves, gowns, and vials must be placed in clearly labeled,

sealed hazardous waste containers.[4]

Label waste containers with "Hazardous Waste," the chemical name, and the date of

accumulation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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